(3E)-3-{[(2-chlorobenzyl)amino]methylene}-1-(3-methylbenzyl)-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide

• IUPAC Name: (3E)-3-[[(2-chlorophenyl)methylamino]methylidene]-1-[(3-methylphenyl)methyl]-2,2-dioxo-2λ6,1-benzothiazin-4-one
• InChI: InChI=1S/C24H21ClN2O3S/c1-17-7-6-8-18(13-17)16-27-22-12-5-3-10-20(22)24(28)23(31(27,29)30)15-26-14-19-9-2-4-11-21(19)25/h2-13,15,26H,14,16H2,1H3/b23-15+
• InChI Key: PUKXITAFGYYNGM-HZHRSRAPSA-N
• Canonical SMILES: CC1=CC(=CC=C1)CN2C3=CC=CC=C3C(=O)C(=CNCC4=CC=CC=C4Cl)S2(=O)=O
• Isomeric SMILES: CC1=CC(=CC=C1)CN2C3=CC=CC=C3C(=O)/C(=C\NCC4=CC=CC=C4Cl)/S2(=O)=O
• Molecular Formula: C24H21ClN2O3S
• Molecular Weight: 453.0 g/mol

Description

(3E)-3-{[(2-chlorobenzyl)amino]methylene}-1-(3-methylbenzyl)-1H-2,1-benzothiazin-4(3H)-one 2,2-dioxide is a useful research compound. Its molecular formula is C24H21ClN2O3S and its molecular weight is 452.95. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Chemical Synthesis and Reactivity

This compound belongs to a class of chemicals that have been extensively explored for their synthetic pathways and reactivity. For example, Knollmüller et al. (1971) investigated the reactivity of 2-aminobenzylamine with sulfamide, leading to derivatives that can undergo dehydrogenation to yield benzothiadiazine dioxides. The study outlined the synthesis of mono- and dialkyl derivatives through reactions with alkyl halides and discussed the formation of bridged derivatives and dimerization products under specific conditions Knollmüller, M. (1971).

Multicomponent Synthesis

Lega et al. (2016) described the synthesis of new 2-amino-3-R-4-aryl-6-ethyl-4,6-dihydropyrano[3,2-c][2,1]benzothiazine 5,5-dioxides through a three-component interaction, showcasing the compound's utility in forming complex molecules with potential biological activity. This study emphasized the versatility of such compounds in organic synthesis, particularly in creating diverse molecular architectures Lega, D., Gorobets, N., Chernykh, V., Shishkina, S., & Shemchuk, L. A. (2016).

Molecular and Electronic Properties

Beytur and Avinca (2021) focused on the molecular, electronic, and nonlinear optical properties of heterocyclic compounds, including those similar to the compound . Their work involved DFT calculations to understand the electronic properties and the potential of these compounds for applications in materials science. This includes insights into ionization potential, electron affinity, and molecular electrostatic potentials Beytur, M., & Avinca, I. (2021).